Cas no 873553-19-6 (4,6-dichloropyridin-3-amine dihydrochloride)

4,6-Dichloropyridin-3-amine dihydrochloride is a high-purity chemical intermediate primarily used in pharmaceutical and agrochemical synthesis. Its dichloropyridine structure provides reactivity for further functionalization, making it valuable in the development of active compounds. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in heterocyclic chemistry, where it serves as a versatile building block for constructing complex molecular frameworks. Its consistent quality and well-defined properties ensure reliable performance in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive nature.
4,6-dichloropyridin-3-amine dihydrochloride structure
873553-19-6 structure
Product Name:4,6-dichloropyridin-3-amine dihydrochloride
CAS No:873553-19-6
MF:C5H6Cl4N2
MW:235.926537036896
MDL:MFCD27931012
CID:1120049
PubChem ID:87546132
Update Time:2025-10-25

4,6-dichloropyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4,6-dichloro-3-Pyridinamine hydrochloride
    • 4,6-Dichloro-3-pyridinamine hydrochloride (1:1)
    • 4,6-DICHLORO-PYRIDIN-3-YLAMINE HYDROCHLORIDE
    • 4,6-dichloropyridin-3-amine dihydrochloride
    • 873553-19-6
    • EN300-213306
    • SCHEMBL3615862
    • MDL: MFCD27931012
    • Inchi: 1S/C5H4Cl2N2.2ClH/c6-3-1-5(7)9-2-4(3)8;;/h1-2H,8H2;2*1H
    • InChI Key: PVOAAUGETUAVAF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=CC=1N)Cl.Cl.Cl

Computed Properties

  • Exact Mass: 235.925559g/mol
  • Monoisotopic Mass: 233.928509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 99
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų

4,6-dichloropyridin-3-amine dihydrochloride Security Information

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4,6-dichloropyridin-3-amine dihydrochloride Related Literature

Additional information on 4,6-dichloropyridin-3-amine dihydrochloride

Recent Advances in the Study of 4,6-Dichloropyridin-3-amine Dihydrochloride (CAS: 873553-19-6)

4,6-Dichloropyridin-3-amine dihydrochloride (CAS: 873553-19-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical transformations. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

One of the most notable advancements in the use of 4,6-dichloropyridin-3-amine dihydrochloride is its incorporation into the synthesis of kinase inhibitors. Kinases play a crucial role in signal transduction pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop potent and selective kinase inhibitors, demonstrating its versatility in medicinal chemistry.

In addition to its pharmaceutical applications, 4,6-dichloropyridin-3-amine dihydrochloride has been employed in agrochemical research. Recent studies have explored its potential as a precursor for the synthesis of herbicides and pesticides. The compound's unique chemical properties enable the creation of derivatives with enhanced efficacy and reduced environmental impact, addressing the growing demand for sustainable agricultural solutions.

From a synthetic perspective, advancements in the preparation of 4,6-dichloropyridin-3-amine dihydrochloride have been reported. Novel catalytic methods and green chemistry approaches have been developed to improve the yield and purity of this intermediate. These innovations not only streamline the production process but also align with the industry's shift toward environmentally friendly practices.

Biological studies have further elucidated the mechanistic insights of derivatives derived from 4,6-dichloropyridin-3-amine dihydrochloride. In vitro and in vivo experiments have demonstrated their potential as antimicrobial and antiviral agents. These findings open new avenues for the development of treatments against resistant pathogens, contributing to the global fight against infectious diseases.

In conclusion, 4,6-dichloropyridin-3-amine dihydrochloride (CAS: 873553-19-6) continues to be a valuable compound in both pharmaceutical and agrochemical research. Its diverse applications, coupled with recent synthetic and biological advancements, underscore its importance in the field. Future research is expected to further explore its potential, paving the way for innovative therapeutic and agricultural solutions.

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